Cas no 2096989-55-6 (ent-Ticagrelor)

• Product Name: ent-Ticagrelor
• CAS No: 2096989-55-6
• MF: C₂₃H₂₈F₂N₆O₄S
• MW: 522.568030357361
• CID: 4670511
• PubChem ID: 78358265
• Update Time: 2025-05-20

ent-Ticagrelor Chemical and Physical Properties

Names and Identifiers

• Ticagrelor Enantiomer; (1R,2R,3S,5R)-3-(7-(((1S,2R)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• Ticagrelor Form
• (1R,2R,3S,5R)-3-(7-(((1S,2R)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• 3-[7-[2-(3,4-difluorophenyl)-cyclopropylamino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxyl)cyclopentane-1,2-diol
• 3-[7-[2-[3,4-difluorophenyl)-cyclopropylamino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxyl)cyclopentane-1,2-diol
• SC
• 1,2-Cyclopentanediol, 3-[7-[[(1S,2R)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-, (1R,2R,3S,5R)-
• 2096989-55-6
• ent-Ticagrelor
• CS-M2220
• CS-W004374
• (1R,2R,3S,5R)-3-(7-((1S,2R)-2-(3,4-difluorophenyl)cyclopropylaMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• AS-84068
• (1R,2R,3S,5R)-3-(7-(((1S,2R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol; (1R,2R,3S,5R)-3-[7-[[(1S,2R)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
• D77451
• (1R,2R,3S,5R)-3-[7-[[(1S,2R)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• (1R,2R,3S,5R)-3-[7-[[(1S,2R)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
• (1R,2R,3S,5R)-3-(7-{[(1S,2R)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• FM6E9CTY52

• Inchi： 1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)
• InChI Key： OEKWJQXRCDYSHL-UHFFFAOYSA-N
• SMILES： S(CCC)C1N=C2C(=C(N=1)NC1CC1C1C=CC(=C(C=1)F)F)N=NN2C1CC(C(C1O)O)OCCO

Computed Properties

• Exact Mass: 522.18608089 g/mol
• Monoisotopic Mass: 522.18608089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 164
• Molecular Weight: 522.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on ent-Ticagrelor

Professional Introduction to Compound CAS No. 2096989-55-6 and Product Name: ent-Ticagrelor

The compound with the CAS number 2096989-55-6 is a pharmacologically significant molecule that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound, which corresponds to the enantiomer ent-Ticagrelor, is a key intermediate in the synthesis of ticagrelor, a well-known antiplatelet agent widely used in the management of cardiovascular diseases. Ticagrelor, marketed under the brand name Brilinta, has revolutionized the treatment of acute coronary syndrome and percutaneous coronary intervention by inhibiting platelet aggregation through reversible binding to the P2Y12 receptor on platelets.

The significance of ent-Ticagrelor lies in its role as a crucial pharmacological intermediate. As a stereoisomer, ent-Ticagrelor possesses distinct pharmacokinetic and pharmacodynamic properties that contribute to the overall efficacy and safety profile of ticagrelor. The enantiomeric purity of ent-Ticagrelor is critical in ensuring that the final drug product meets stringent regulatory standards, thereby minimizing potential side effects and maximizing therapeutic benefits.

In recent years, there has been a growing interest in the development of novel antiplatelet agents that offer improved efficacy and reduced risk of bleeding compared to traditional therapies. The study of ent-Ticagrelor has provided valuable insights into the structural-activity relationships (SAR) of thienopyridine derivatives, which are a class of compounds known for their potent antiplatelet effects. Advanced computational modeling techniques have been employed to elucidate the binding interactions between ent-Ticagrelor and its target receptor, P2Y12, which has facilitated the design of more effective and selective inhibitors.

One of the most notable advancements in this field is the discovery that ent-Ticagrelor exhibits a unique mechanism of action that allows for rapid onset of platelet inhibition upon administration. This property is particularly advantageous in clinical settings where immediate antiplatelet activity is required, such as during emergency interventions for patients with acute myocardial infarction. Furthermore, preclinical studies have demonstrated that ent-Ticagrelor demonstrates superior selectivity for the P2Y12 receptor over other isoforms, thereby reducing off-target effects and enhancing overall therapeutic safety.

The synthesis of ent-Ticagrelor involves complex organic transformations that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled more efficient production processes for this compound, which has reduced manufacturing costs and improved accessibility for clinical applications. Additionally, green chemistry principles have been integrated into the synthetic route for ent-Ticagrelor, minimizing waste generation and environmental impact while maintaining high chemical efficiency.

From a regulatory perspective, the approval of ticagrelor by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) underscores the importance of rigorous testing and validation of intermediates like ent-Ticagrelor. Clinical trials have consistently shown that ticagrelor significantly reduces cardiovascular events post-intervention compared to placebo or aspirin alone, reinforcing its status as a first-line therapy in cardiovascular medicine.

The future prospects for ent-Ticagrelor are promising, with ongoing research exploring its potential in combination therapies and novel drug formulations. Investigational studies are investigating whether ent-Ticagrelor can be used in conjunction with other antiplatelet agents or anticoagulants to achieve synergistic effects while maintaining safety margins. Furthermore, efforts are underway to develop oral formulations with enhanced bioavailability that could improve patient compliance and therapeutic outcomes.

The role of computational chemistry in understanding the behavior of ent-Ticagrelor cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify new analogs with improved pharmacological properties, while molecular dynamics simulations have provided insights into how ent-Ticagrelor interacts with biological targets at an atomic level. These computational approaches have accelerated drug discovery pipelines and reduced reliance on traditional empirical screening methods.

In conclusion, ent-Ticagrelor, as an enantiomer of ticagrelor, represents a critical component in modern cardiovascular therapeutics. Its synthesis, pharmacological profile, and clinical applications underscore its importance in pharmaceutical research and development. As advancements continue to emerge from interdisciplinary collaborations between chemists, biologists, and clinicians, the potential for optimizing therapies based on compounds like ent-Ticagrelor remains vast. The ongoing exploration into its mechanisms of action and structural modifications promises to yield innovative treatments that address unmet medical needs in cardiovascular disease management.